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Compound of Interest

Compound Name: 3-Cyclopropylphenol

Cat. No.: B1286756 Get Quote

Essential Safety and Handling Guide for 3-
Cyclopropylphenol
This guide provides critical safety, operational, and disposal information for the handling of 3-
Cyclopropylphenol in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to minimize risks and ensure a safe research environment. Given

that 3-Cyclopropylphenol is classified as a hazardous chemical, adherence to these

procedures is paramount.

Chemical and Physical Properties
A summary of the known properties of 3-Cyclopropylphenol is provided below. This

information is crucial for understanding its potential hazards and for safe handling.
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Property Value Source

Molecular Formula C9H10O [1][2]

Molecular Weight 134.1751 g/mol [1]

Appearance Liquid [1]

GHS Hazard Statements

H302: Harmful if

swallowedH314: Causes

severe skin burns and eye

damageH335: May cause

respiratory irritation

[2]

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment is the primary defense against

exposure to 3-Cyclopropylphenol. The following PPE is mandatory for handling this

compound, based on its hazardous properties and general best practices for phenolic

compounds.[3][4][5]
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles. A

face shield should be worn

over goggles if there is a

significant splash or explosion

risk.

Protects against severe eye

damage and irritation.[3][5][6]

Hand Protection

For incidental contact, double-

gloved nitrile exam-style

gloves (minimum 8mil

thickness) are recommended.

For extended contact or

immersion, utility-grade

neoprene or butyl rubber

gloves should be worn over

nitrile gloves. Gloves must be

changed immediately upon

contamination.

Provides a barrier against skin

absorption, which can cause

severe burns and systemic

toxicity. Nitrile alone is not

recommended for prolonged

contact with phenols.[3][5]

Skin and Body Protection

A fully buttoned laboratory

coat, long pants, and closed-

toe shoes are required. For

tasks with a potential for body

splashes, a butyl rubber or

neoprene apron should be

worn.

Prevents accidental skin

contact.[3][5]

Respiratory Protection

All handling of 3-

Cyclopropylphenol should be

conducted in a certified

chemical fume hood. If there is

a risk of generating aerosols or

if ventilation is inadequate, a

properly fit-tested air-purifying

respirator with a Type A-P filter

(organic vapor and particulate)

is necessary.

Mitigates the risk of respiratory

tract irritation from vapors or

aerosols.[5][7]
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Operational and Disposal Plans
Proper operational procedures and waste disposal are critical to minimize exposure and

prevent environmental contamination. The following workflows outline the safe handling and

disposal of 3-Cyclopropylphenol.

Experimental Workflow
This diagram outlines the procedural steps for safely handling 3-Cyclopropylphenol during a

typical laboratory experiment.
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Caption: Experimental workflow for handling 3-Cyclopropylphenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1286756?utm_src=pdf-body-img
https://www.benchchem.com/product/b1286756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All materials contaminated with 3-Cyclopropylphenol must be treated as hazardous waste.

The following plan ensures compliant disposal.

Waste Collection and Disposal Protocol:

Liquid Waste:

Collect all liquid waste containing 3-Cyclopropylphenol in a designated, leak-proof, and

clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., glass or polyethylene).

Do not overfill the container; leave at least 5% of the volume as headspace for thermal

expansion.[8]

Solid Waste:

All disposable PPE (gloves, etc.) and other materials (e.g., paper towels, weigh boats)

contaminated with 3-Cyclopropylphenol should be collected in a separate, sealed

container lined with a plastic bag.[5][9]

This contaminated solid waste must be disposed of as hazardous waste.[10]

Empty Containers:

Handle uncleaned, empty containers as you would the product itself.[4] Follow your

institution's procedures for the disposal of empty chemical containers, which may involve

triple rinsing (with the rinsate collected as hazardous waste) or direct disposal as

hazardous waste.

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "3-Cyclopropylphenol," and a list of all constituents with their approximate

percentages.[11]
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Store waste containers in a designated and secure satellite accumulation area that is cool,

dry, and well-ventilated, away from incompatible materials.[10][12]

Final Disposal:

Arrange for the disposal of all 3-Cyclopropylphenol waste through your institution's

licensed professional waste disposal service. Do not pour this chemical down the drain or

dispose of it in the regular trash.[4][10]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Emergency Situation Procedure

Skin Contact

Rapidly remove contaminated clothing.

Immediately and repeatedly wipe the exposed

area with a low-molecular-weight polyethylene

glycol (PEG 300 or PEG 400). If PEG is not

available, flush the area with a high-density

emergency shower for at least 15 minutes. Seek

immediate medical attention.[3][5]

Eye Contact

Immediately flush eyes with water at an

eyewash station for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.[3][6]

Inhalation

Move the affected person to fresh air. If they are

not breathing, provide artificial respiration. Seek

immediate medical attention.[5][13]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them sip a glass of water. Seek immediate

medical attention.[13]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection if necessary. For

small liquid spills, absorb the material with

vermiculite or commercially available absorbent

pads.[7] Collect the absorbed material and any

contaminated soil into a sealed container for

hazardous waste disposal. Decontaminate the

spill area. For large spills, contact your

institution's environmental health and safety

department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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